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3-(4-

(Chlorosulfonyl)phenyl)propanoic

acid

Cat. No.: B1363584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the synthesis of 3-(4-

sulfamoylphenyl)propanoic acid, a valuable building block in medicinal chemistry, particularly in

the development of carbonic anhydrase inhibitors. The described synthetic pathway involves a

three-step sequence starting from 4-aminocinnamic acid: Sandmeyer reaction to form the

corresponding sulfonyl chloride, subsequent amination to the sulfonamide, and final catalytic

hydrogenation of the carbon-carbon double bond to yield the target compound. This document

outlines the detailed experimental procedures, quantitative data, and characterization of the

final product.

Introduction
3-(4-Sulfamoylphenyl)propanoic acid is a key intermediate in the synthesis of various

pharmaceutical agents. Its structure, featuring a sulfonamide group and a propanoic acid

moiety, makes it a versatile scaffold for designing molecules that can interact with specific

biological targets. The sulfonamide group is a well-known pharmacophore found in a wide

range of drugs, including diuretics, anticonvulsants, and antibiotics. The propanoic acid tail can

be further modified to enhance pharmacokinetic and pharmacodynamic properties. This
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document provides a comprehensive guide for the laboratory-scale synthesis of this important

compound.

Chemical Properties and Data
Property Value Reference

Molecular Formula C₉H₁₁NO₄S [1]

Molecular Weight 229.26 g/mol [1]

CAS Number 90610-69-8

Appearance White to off-white solid

Melting Point 164-166 °C

Purity >95%

Synthesis Pathway
A logical and efficient synthetic route to 3-(4-sulfamoylphenyl)propanoic acid starting from 4-

aminocinnamic acid is outlined below. The process involves three key transformations:

diazotization followed by sulfonyl chloride formation (Sandmeyer reaction), amination, and

hydrogenation.
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4-Aminocinnamic Acid 4-(Chlorosulfonyl)cinnamic Acid

 1. NaNO₂, HCl
 2. SO₂, CuCl₂ 3-(4-Sulfamoylphenyl)cinnamic Acid NH₃(aq) 3-(4-Sulfamoylphenyl)propanoic Acid H₂, Pd/C 

Step 1: Sandmeyer Reaction

Step 2: Amination

Step 3: Hydrogenation

Diazotization of
4-Aminocinnamic Acid

Reaction with SO₂/CuCl₂

Work-up and Extraction

Reaction of Sulfonyl Chloride
with Ammonia

Filtration and Washing

Catalytic Hydrogenation
with Pd/C

Catalyst Removal

Solvent Evaporation

Recrystallization

J

Characterization (NMR, MS)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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